Cas no 1193844-76-6 (3-(2,6-dimethylphenyl)prop-2-en-1-ol)

• Product Name: 3-(2,6-dimethylphenyl)prop-2-en-1-ol
• CAS No: 1193844-76-6
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 5941120
• PubChem ID: 81928117
• Update Time: 2025-06-11

3-(2,6-dimethylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3-(2,6-dimethylphenyl)-, (2E)-
• 3-(2,6-dimethylphenyl)prop-2-en-1-ol
• 1193844-76-6
• EN300-1829875
• AKOS020910340

• Inchi： 1S/C11H14O/c1-9-5-3-6-10(2)11(9)7-4-8-12/h3-7,12H,8H2,1-2H3/b7-4+
• InChI Key： WVRKWZSCYORLRV-QPJJXVBHSA-N
• SMILES： C(O)/C=C/C1=C(C)C=CC=C1C

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 285.4±9.0 °C(Predicted)
• pka: 14.16±0.10(Predicted)

Additional information on 3-(2,6-dimethylphenyl)prop-2-en-1-ol

Introduction to 3-(2,6-dimethylphenyl)prop-2-en-1-ol (CAS No. 1193844-76-6)

3-(2,6-dimethylphenyl)prop-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 1193844-76-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a prop-2-en-1-ol functional group attached to a 2,6-dimethylphenyl (xylene-derived) substituent, has garnered attention due to its structural uniqueness and potential applications in synthetic chemistry and drug development.

The structural framework of 3-(2,6-dimethylphenyl)prop-2-en-1-ol consists of an α,β-unsaturated alcohol moiety linked to a phenyl ring substituted with two methyl groups at the 2 and 6 positions. This configuration imparts distinct electronic and steric properties, making it a versatile intermediate in organic synthesis. The presence of the unsaturated alcohol group allows for diverse chemical transformations, including oxidation, reduction, and condensation reactions, which are pivotal in constructing more complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with phenyl-based scaffolds due to their prevalence in bioactive molecules. The 2,6-dimethylphenyl moiety, in particular, is known for its ability to modulate receptor interactions and enhance metabolic stability—key factors in drug design. Researchers have explored derivatives of this scaffold for their potential roles in treating neurological disorders, inflammation, and other therapeutic areas.

One of the most compelling aspects of 3-(2,6-dimethylphenyl)prop-2-en-1-ol is its utility as a building block in the synthesis of pharmacophores. For instance, studies have demonstrated its use in constructing nonsteroidal anti-inflammatory drug (NSAID) analogs by leveraging the unsaturated alcohol group for further functionalization. The dimethyl substitution on the phenyl ring also contributes to enhanced lipophilicity, a desirable trait for oral bioavailability.

The compound’s reactivity as an α,β-unsaturated alcohol has been exploited in various synthetic pathways. One notable application is its use in Michael addition reactions, where it serves as an acceptor for nucleophiles such as amines and thiols. This reaction is particularly valuable in constructing heterocyclic structures prevalent in many drugs. Additionally, the compound can undergo Diels-Alder cycloadditions with dienophiles, providing a route to polycyclic frameworks with potential biological activity.

Recent advancements in computational chemistry have further highlighted the significance of 3-(2,6-dimethylphenyl)prop-2-en-1-ol. Molecular modeling studies indicate that this compound can interact with biological targets through hydrophobic and π-stacking interactions. Such insights are crucial for rational drug design, allowing researchers to predict binding affinities and optimize lead compounds before experimental validation.

In the context of medicinal chemistry, the synthesis of 3-(2,6-dimethylphenyl)prop-2-en-1-ol exemplifies the importance of regioselective functionalization. Modern synthetic methodologies have enabled more efficient routes to this intermediate compared to traditional approaches. Catalytic hydrogenation and cross-coupling reactions have streamlined its preparation, reducing reaction times and improving yields—a critical consideration in industrial-scale pharmaceutical production.

The compound’s role extends beyond mere intermediacy; it has been investigated for its potential pharmacological effects. Preliminary studies suggest that derivatives of 3-(2,6-dimethylphenyl)prop-2-en-1-ol may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. While further research is needed to fully elucidate its therapeutic potential, these findings underscore its value as a scaffold for drug discovery initiatives.

From an industrial perspective, the demand for high-purity 3-(2,6-dimethylphenyl)prop-2-en-1-ol has driven advancements in purification technologies. Techniques such as column chromatography and recrystallization are commonly employed to isolate the compound in sufficient quantities for research purposes. Manufacturers specializing in fine chemicals have optimized these processes to ensure consistency and reproducibility—a hallmark of quality in pharmaceutical-grade materials.

The integration of green chemistry principles into the synthesis of 3-(2,6-dimethylphenyl)prop-2-en-1-ol reflects broader industry trends toward sustainable practices. Researchers are exploring solvent-free reactions and catalytic systems that minimize waste generation without compromising efficiency. Such innovations not only reduce environmental impact but also align with regulatory expectations for responsible chemical manufacturing.

Future directions for research on 3-(2,6-dimethylphenyl)prop-2-en-1-ol include exploring its role in polymer chemistry and material science. The compound’s ability to undergo polymerization reactions makes it a candidate for developing novel polymers with tailored properties. Additionally, its photochemical behavior has been studied for potential applications in organic electronics and photodynamic therapy.

In summary,3-(2,6-dimethylphenyl)prop-2-en-1-o, identified by CAS number 1193844, represents a fascinating compound with diverse applications across synthetic chemistry and pharmaceutical research. Its unique structural features—combining an unsaturated alcohol with a dimethyl-substituted phenyl ring—endow it with remarkable reactivity and functional versatility. As scientific understanding advances，this molecule will likely continue to play a pivotal role in innovation within both academic laboratories and industrial settings。